Cas no 30346-25-9 (Acetic acid,2-(3,3-dimethylcyclohexylidene)-, methyl ester, (2E)-)

• Product Name: Acetic acid,2-(3,3-dimethylcyclohexylidene)-, methyl ester, (2E)-
• CAS No: 30346-25-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 314604
• PubChem ID: 6504883
• Update Time: 2025-04-19

Acetic acid,2-(3,3-dimethylcyclohexylidene)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(3,3-dimethylcyclohexylidene)-, methyl ester, (2E)-
• Methyl (2E)-(3,3-dimethylcyclohexylidene)acetate
• DTXSID80885473
• 30346-23-7
• methyl 2-(3,3-dimethylcyclohexylidene)acetate
• Acetic acid, (3,3-dimethylcyclohexylidene)-, methyl ester, (2E)-
• Acetic acid, 2-(3,3-dimethylcyclohexylidene)-, methyl ester, (2E)-
• methyl (2E)-2-(3,3-dimethylcyclohexylidene)acetate
• 30346-25-9
• SCHEMBL15540507
• methyl2-(3,3-dimethylcyclohexylidene)acetate

• Inchi： 1S/C11H18O2/c1-11(2)6-4-5-9(8-11)7-10(12)13-3/h7H,4-6,8H2,1-3H3/b9-7+
• InChI Key： COTFKVCHGYBTDB-VQHVLOKHSA-N
• SMILES： O(C)C(/C=C1\CCCC(C)(C)C\1)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3